Cas no 1692277-00-1 (2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1692277-00-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6366981
• PubChem ID: 106510069
• Update Time: 2025-11-01

2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 2-amino-5-(1-methylpropyl)-
• 1692277-00-1
• EN300-1458342
• 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylicacid

• Inchi： 1S/C8H12N2O2S/c1-3-4(2)6-5(7(11)12)10-8(9)13-6/h4H,3H2,1-2H3,(H2,9,10)(H,11,12)
• InChI Key： XADJITHWEVIUDL-UHFFFAOYSA-N
• SMILES： S1C(C(C)CC)=C(C(O)=O)N=C1N

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 381.9±30.0 °C(Predicted)
• pka: 1.25±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-Amino-5-(Butan-2-yl)-1,3-Thiazole-4-Carboxylic Acid (CAS No. 1692277-00-1)

2-Amino-5-(Butan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1692277-00-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid make it a valuable candidate for various therapeutic targets.

The chemical structure of 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid consists of a thiazole ring with an amino group at the 2-position and a butyl substituent at the 5-position. The carboxylic acid group at the 4-position adds further functionality and reactivity to the molecule. These structural elements contribute to its stability and reactivity, making it suitable for a wide range of chemical reactions and biological assays.

In recent years, thiazoles have been extensively studied for their potential in developing new drugs. The presence of the amino and carboxylic acid groups in 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid allows for easy functionalization and modification, which is crucial for optimizing its pharmacological properties. For instance, the amino group can be derivatized to form amides or esters, while the carboxylic acid group can be converted into various esters or salts.

The biological activities of thiazoles have been well-documented in the literature. Thiazoles have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer activities. Specifically, 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid has been investigated for its potential as an antimicrobial agent due to its ability to disrupt bacterial cell walls and inhibit essential enzymes involved in microbial metabolism.

In addition to its antimicrobial properties, 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid has also been studied for its anti-inflammatory effects. Inflammation is a complex biological response that involves multiple signaling pathways and mediators. Thiazoles have been shown to modulate these pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

The anticancer potential of thiazoles has also been a focus of recent research. Thiazoles can target various cellular processes involved in cancer progression, such as cell proliferation, apoptosis, and angiogenesis. For example, some thiazole derivatives have been found to inhibit the activity of kinases involved in cell cycle regulation and signal transduction pathways. This makes them promising candidates for developing new anticancer drugs.

Beyond its direct biological activities, 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid can also serve as a building block for synthesizing more complex molecules with enhanced therapeutic properties. The ease of functionalization allows chemists to introduce additional pharmacophores or modify existing ones to fine-tune the compound's activity and selectivity.

In conclusion, 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1692277-00-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive candidate for developing new drugs targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its importance in the field.